N'-[(1-ethyl-1H-pyrazol-4-yl)methylene]-3,4-dimethoxybenzohydrazide

• IUPAC Name: N-[(Z)-(1-ethylpyrazol-4-yl)methylideneamino]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C15H18N4O3/c1-4-19-10-11(9-17-19)8-16-18-15(20)12-5-6-13(21-2)14(7-12)22-3/h5-10H,4H2,1-3H3,(H,18,20)/b16-8-
• InChI Key: NGYGNOBHTATKNO-PXNMLYILSA-N
• Canonical SMILES: CCN1C=C(C=N1)C=NNC(=O)C2=CC(=C(C=C2)OC)OC
• Isomeric SMILES: CCN1C=C(C=N1)/C=N\NC(=O)C2=CC(=C(C=C2)OC)OC
• Molecular Formula: C15H18N4O3
• Molecular Weight: 302.33 g/mol

Description

“N’-[(1-ethyl-1H-pyrazol-4-yl)methylene]-3,4-dimethoxybenzohydrazide” is a compound that contains a pyrazole nucleus. Pyrazole is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms. Pyrazoles have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Molecular Structure Analysis

The molecular structure of pyrazole derivatives is characterized by a 5-membered ring structure made up of two nitrogen atoms in the neighboring position and three carbon atoms in the central position. The other three positions in the ring permit structural variants starting from the appropriate precursors or using post-functionalization reactions once the pyrazole ring is formed.

Chemical Reactions Analysis

Pyrazoles are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media. They have recently been the focus of many techniques, mostly because of how frequently they are used in the synthesis of bioactive chemicals.

Mechanism of Action

The mechanism of action of pyrazole derivatives can vary widely depending on their specific structure and the biological system they interact with. For instance, some pyrazole derivatives have shown potent in vitro antipromastigote activity, which was justified by a molecular simulation study showing a desirable fitting pattern in the LmPTR1 pocket (active site) characterized by lower binding free energy.